Cas no 900802-61-1 (2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid
• CAS No: 900802-61-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD19660967
• CID: 3162642
• PubChem ID: 22928380
• Update Time: 2025-06-11

2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-cyclopropylalanine
• 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid
• (R)-2-((tert-Butoxycarbonyl)(cyclopropyl)amino)propanoic acid
• Z1201002354
• 2-[(TERT-BUTOXYCARBONYL)(CYCLOPROPYL)AMINO]PROPANOIC ACID
• CS-0241555
• 2-((tert-Butoxycarbonyl)(cyclopropyl)amino)propanoic acid
• AKOS013464487
• 2-(((Tert-butoxy)carbonyl)(cyclopropyl)amino)propanoic acid
• 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}propanoic acid
• EN300-233956
• SCHEMBL2350728
• 2-([(TERT-BUTOXY)CARBONYL](CYCLOPROPYL)AMINO)PROPANOIC ACID
• 2-[cyclopropyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• G46288
• 993-741-2
• 900802-61-1

• MDL： MFCD19660967
• Inchi： 1S/C11H19NO4/c1-7(9(13)14)12(8-5-6-8)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
• InChI Key： MXFDTAAFXOYLGV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C(=O)O)C)C1CC1)=O

Computed Properties

• Exact Mass: 229.13140809Da
• Monoisotopic Mass: 229.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid

Research Brief on 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid (CAS: 900802-61-1)

The compound 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid (CAS: 900802-61-1) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the cyclopropyl group and tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for the design of protease inhibitors and other bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the stability and bioavailability of peptide drugs targeting inflammatory pathways.

In terms of synthetic methodology, advancements have been made in the efficient production of 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid. A recent patent (US20230183245A1) describes an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This development is particularly relevant for pharmaceutical companies looking to scale up production for clinical trials.

Pharmacological evaluations have revealed promising results. In vitro studies using 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid derivatives have shown selective inhibition of specific enzymes involved in cancer cell proliferation. A 2024 preprint on bioRxiv reports its potential as a scaffold for developing next-generation kinase inhibitors, with preliminary data indicating low cytotoxicity in normal cell lines.

The compound's mechanism of action appears to involve modulation of protein-protein interactions, as suggested by molecular docking simulations published in ACS Chemical Biology. Researchers have identified specific binding pockets where the cyclopropyl moiety plays a critical role in target engagement, providing insights for structure-activity relationship (SAR) optimization.

Looking forward, 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}propanoic acid represents a promising candidate for further drug discovery efforts. Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) technology and investigating its potential as a warhead in covalent inhibitors. The compound's versatility and demonstrated biological activity position it as a valuable tool in chemical biology and pharmaceutical development.